Cas no 74852-81-6 (4-(2-Methyl-1H-imidazol-1-yl)aniline)

• Product Name: 4-(2-Methyl-1H-imidazol-1-yl)aniline
• CAS No: 74852-81-6
• MF: C₁₀H₁₁N₃
• MW: 173.214441537857
• MDL: MFCD06797788
• CID: 59628
• PubChem ID: 3157478
• Update Time: 2025-06-14

4-(2-Methyl-1H-imidazol-1-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 4-(2-Methylimidazol-1-yl)phenylamine
• 4-(2-Methyl-1H-imidazol-1-yl)aniline
• 4-(2-methylimidazol-1-yl)aniline
• 4-(2-Methyl-imidazol-1-yl)-phenylamine
• 4-(2-methyl-1H-imidazol-1-yl)benzenamine
• 4-(2-Methyl-1H-imidazol-1-yl)phenylamine
• Benzenamine, 4-(2-methyl-1H-imidazol-1-yl)-
• 4-(2-methylimidazolyl)phenylamine
• PubChem19934
• IEZCMVRWKNEHJB-UHFFFAOYSA-N
• SBB014066
• STK350763
• 1-(4-aminopheny
• 1-(4-aminophenyl)-2-methylimidazole
• MFCD06797788
• J-513325
• DS-10206
• DTXSID40390134
• SY079439
• AKOS000143365
• SCHEMBL265184
• CS-0152776
• EN300-230665
• BDBM626110
• 74852-81-6
• FT-0647264
• 4-(2-methyl-1H-imidazol-1-yl)aniline, AldrichCPR
• 4-(2-Methyl-1-imidazolyl)aniline
• DB-001625
• 4-(2-methylimidazolyl)-aniline
• BBL040607

• MDL： MFCD06797788
• Inchi： 1S/C10H11N3/c1-8-12-6-7-13(8)10-4-2-9(11)3-5-10/h2-7H,11H2,1H3
• InChI Key： IEZCMVRWKNEHJB-UHFFFAOYSA-N
• SMILES： N1(C=CN=C1C)C1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 173.09500
• Monoisotopic Mass: 173.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8
• XLogP3: 1.4

Experimental Properties

• Density: 1.171
• Melting Point: 111.5 °C
• Boiling Point: 378.506°C at 760 mmHg
• Flash Point: 182.714°C
• Refractive Index: 1.625
• PSA: 43.84000
• LogP: 2.34410

4-(2-Methyl-1H-imidazol-1-yl)aniline Security Information

• Hazard Statement： Harmful
• Hazard Category Code： 41
• Safety Instruction： 26-39
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 4-(2-Methyl-1H-imidazol-1-yl)aniline

Comprehensive Overview of 4-(2-Methyl-1H-imidazol-1-yl)aniline (CAS No. 74852-81-6): Properties, Applications, and Industry Insights

4-(2-Methyl-1H-imidazol-1-yl)aniline, identified by its CAS No. 74852-81-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining an aniline moiety with a 2-methylimidazole group, making it a versatile intermediate for synthesizing bioactive molecules. Its chemical stability and reactivity under controlled conditions have positioned it as a valuable building block in drug discovery pipelines.

Recent trends in AI-driven drug discovery and green chemistry have amplified interest in compounds like 4-(2-Methyl-1H-imidazol-1-yl)aniline. Researchers are exploring its potential as a precursor for kinase inhibitors and antimicrobial agents, addressing global health challenges such as antibiotic resistance. The compound’s structure-activity relationship (SAR) is frequently studied to optimize efficacy in target-specific applications, aligning with the industry’s shift toward precision medicine.

From a synthetic chemistry perspective, CAS No. 74852-81-6 exhibits notable solubility in polar organic solvents, facilitating its use in cross-coupling reactions and catalytic transformations. Its imidazole ring contributes to electron-rich characteristics, enabling interactions with biological targets like enzymes and receptors. These properties are critical for developing next-generation therapeutics, a topic dominating academic and industrial discourse.

Environmental and regulatory considerations are also pivotal. The compound’s biodegradability and low ecotoxicity profile make it a candidate for sustainable manufacturing processes. As industries prioritize EPA-compliant and REACH-certified chemicals, 4-(2-Methyl-1H-imidazol-1-yl)aniline aligns with these standards, further driving its adoption in eco-friendly synthesis routes.

Market analyses highlight growing demand for high-purity intermediates like 74852-81-6, particularly in Asia-Pacific pharmaceutical hubs. Innovations in continuous flow chemistry and automated synthesis platforms are streamlining its production, reducing costs, and improving yield—key factors for scalability. This resonates with search queries on "cost-effective pharmaceutical intermediates" and "scalable organic synthesis."

In conclusion, 4-(2-Methyl-1H-imidazol-1-yl)aniline exemplifies the intersection of cutting-edge research and industrial applicability. Its role in addressing global health needs and sustainability goals ensures its relevance in future scientific advancements. For researchers and manufacturers, understanding its multifunctional properties is essential to unlocking its full potential.